Cas no 2227780-43-8 (rac-(1R,3R)-3-(2-fluoroethyl)-2,2-dimethylcyclopropylmethanamine)

• Product Name: rac-(1R,3R)-3-(2-fluoroethyl)-2,2-dimethylcyclopropylmethanamine
• CAS No: 2227780-43-8
• MF: C₈H₁₆FN
• MW: 145.217745780945
• CID: 6488612
• PubChem ID: 165846916
• Update Time: 2025-10-31

rac-(1R,3R)-3-(2-fluoroethyl)-2,2-dimethylcyclopropylmethanamine Chemical and Physical Properties

Names and Identifiers

• rac-(1R,3R)-3-(2-fluoroethyl)-2,2-dimethylcyclopropylmethanamine
• 2227780-43-8
• rac-[(1R,3R)-3-(2-fluoroethyl)-2,2-dimethylcyclopropyl]methanamine
• EN300-1805164

• Inchi： 1S/C8H16FN/c1-8(2)6(3-4-9)7(8)5-10/h6-7H,3-5,10H2,1-2H3/t6-,7-/m0/s1
• InChI Key： CRYHCLZTJKCOTC-BQBZGAKWSA-N
• SMILES： FCC[C@H]1[C@H](CN)C1(C)C

Computed Properties

• Exact Mass: 145.126677677g/mol
• Monoisotopic Mass: 145.126677677g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 3
• Complexity: 122
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 26Ų

Additional information on rac-(1R,3R)-3-(2-fluoroethyl)-2,2-dimethylcyclopropylmethanamine

Comprehensive Analysis of rac-(1R,3R)-3-(2-fluoroethyl)-2,2-dimethylcyclopropylmethanamine (CAS No. 2227780-43-8): Properties, Applications, and Research Insights

The compound rac-(1R,3R)-3-(2-fluoroethyl)-2,2-dimethylcyclopropylmethanamine (CAS No. 2227780-43-8) is a cyclopropylamine derivative with a unique structural framework, combining a fluorinated ethyl group with a dimethylcyclopropyl moiety. This molecular architecture has garnered significant interest in pharmaceutical and agrochemical research due to its potential bioactivity and stereochemical complexity. The rac-(1R,3R) designation indicates a racemic mixture of enantiomers, which is often a focal point in drug discovery for optimizing pharmacokinetics and reducing off-target effects.

Recent advancements in synthetic chemistry have highlighted the importance of fluorinated cyclopropane derivatives, as the introduction of fluorine atoms can dramatically alter a compound's metabolic stability, lipophilicity, and binding affinity. The 2-fluoroethyl group in this molecule is particularly noteworthy, as fluorinated alkyl chains are increasingly explored in medicinal chemistry to enhance blood-brain barrier penetration—a topic frequently searched in AI-driven drug design platforms. Researchers are also investigating whether such modifications could improve the selectivity of compounds targeting neurological pathways, a hot topic in neurodegenerative disease research.

From a structural perspective, the dimethylcyclopropyl core of CAS No. 2227780-43-8 introduces steric constraints that may influence conformational dynamics in biological systems. This feature aligns with current trends in fragment-based drug discovery, where rigid scaffolds are prized for their ability to lock protein targets into specific conformations. Computational chemists often search for "cyclopropane strain energy" or "ring tension effects," making this compound relevant to molecular modeling discussions. Additionally, the methanamine terminus offers a versatile handle for further derivatization, enabling the creation of prodrugs or conjugates—an area of growing interest in targeted therapy development.

The synthetic accessibility of rac-(1R,3R)-3-(2-fluoroethyl)-2,2-dimethylcyclopropylmethanamine has been explored through asymmetric catalysis methods, with particular attention to stereocontrol at the cyclopropane ring. This challenge resonates with organic chemistry forums where users frequently inquire about "cyclopropanation of fluorinated olefins" or "chiral auxiliary approaches." Green chemistry principles are also being applied to its production, as evidenced by searches for "solvent-free cyclopropane synthesis" and "catalytic fluorination techniques." These methodologies aim to reduce the environmental footprint of fine chemical manufacturing while maintaining high enantiomeric purity.

In material science applications, the fluorine-carbon bonds in this compound have drawn attention for potential use in liquid crystal formulations or surface-modifying agents. The combination of hydrophobic dimethyl groups and polar amine functionality creates an amphiphilic character that could be exploited in self-assembling systems—a trending subject in nanotechnology research. Analytical characterization of this molecule typically involves advanced techniques like chiral HPLC and 19F NMR spectroscopy, both of which are frequently discussed in analytical chemistry communities seeking to resolve complex stereoisomeric mixtures.

Ongoing structure-activity relationship (SAR) studies of CAS No. 2227780-43-8 derivatives continue to reveal surprising biological profiles. Some analogs have shown promise as enzyme modulators, particularly in systems where the cyclopropyl constraint mimics transition states—a concept often searched as "rigid bioisosteres in drug design." The pharmaceutical industry's growing emphasis on covalent inhibitors has also sparked interest in whether the fluoroethylamine moiety could serve as a mild electrophile for targeted protein modification, though this remains speculative without published data.

From a regulatory standpoint, the environmental fate of fluorinated organic compounds like this one is under increased scrutiny. Researchers are actively investigating its potential biodegradation pathways and ecotoxicological profile, responding to search trends about "PFAS alternatives" and "sustainable fluorochemicals." This aligns with global initiatives to develop chemicals with reduced persistence while maintaining performance advantages—a balance that makes rac-(1R,3R)-3-(2-fluoroethyl)-2,2-dimethylcyclopropylmethanamine an intriguing case study in green chemistry innovation.